Cas no 52665-74-4 (Manumycin A)

Manumycin A structure

Product Name:Manumycin A

CAS No:52665-74-4

MF:C₃₁H₃₈N₂O₇

MW:550.642629146576

CID:371534

PubChem ID:6438330

Update Time:2025-04-19

Manumycin A Chemical and Physical Properties

Names and Identifiers

- 2,4-Decadienamide,N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyl-,(2E,4E,6R)-
- Manumycin A
- 2,4-Decadienamide,N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrien-
- Manumycin A, Streptomyces parvulus
- NSC 622141
- UCF 1C
- AKOS040742100
- manumycin
- UNII-OIQ298X4XD
- 2,4-DECADIENAMIDE, N-((1S,5S,6R)-5-HYDROXY-5-((1E,3E,5E)-7-((2-HYDROXY-5-OXO-1-CYCLOPENTEN-1-YL)AMINO)-7-OXO-1,3,5-HEPTATRIEN-1-YL)-2-OXO-7-OXABICYCLO(4.1.0)HEPT-3-EN-3-YL)-2,4,6-TRIMETHYL-, (2E,4E,6R)-
- SMP2_000130
- AC1O5PHE
- OIQ298X4XD
- Q27110184
- NCGC00163464-02
- CHEBI:29623
- (2E,4E,6R)-N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-cyclopenten-1-yl)amino]-7-oxo-hepta-1,3,5-trienyl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyl-deca-2,4-dienamide
- QTL1_000054
- Ucfi-C
- NSC-622141
- HMS1990M13
- 52665-74-4
- (-)-MANUMYCIN A
- NCGC00163464-01
- DTXSID401025744
- SCHEMBL12519093
- LMFA08020185
- 2,4-Decadienamide, N-(5-hydroxy-5-(7-((2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino)-7-oxo-1,3,5-heptatrienyl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyl-
- (2E,4E,6R)-N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxocyclopenten-1-yl)amino]-7-oxohepta-1,3,5-trienyl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyldeca-2,4-dienamide
- 2,4-DECADIENAMIDE, N-(5-HYDROXY-5-(7-((2-HYDROXY-5-OXO-1- CYCLOPENTEN-1-YL)AMINO)-7-OXO-1,3,5-HEPTATRIENYL)-2-OXO-7- OXABICYCLO(4.1.0)HEPT-3-EN-3-YL)-2,4,6-TRIMETHYL-
- HY-N6796
- HMS3403M13
- BSPBio_001231
- UCF-1C
- HMS1792M13
- CS-0100050
- (2E,4E,6R)-N-[(1S,5R,6R)-5-Hydroxy-5-[(1E,3E,5E)-6-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)-C-hydroxycarbonimidoyl]hexa-1,3,5-trien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyldeca-2,4-dienimidate
- (2E,4E,6S)-N-[(1S,5R,6R)-5-Hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxocyclopenten-1-yl)amino]-7-oxohepta-1,3,5-trienyl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyldeca-2,4-dienamide
- (2E,4E,6S)-N-((1S,5R,6R)-5-hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxocyclopenten-1-yl)amino)-7-oxohepta-1,3,5-trienyl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyldeca-2,4-dienamide
- UCF1-C
- (2E,4E,6R)-N-((1S,5R,6R)-5-Hydroxy-5-((1E,3E,5E)-6-((2-hydroxy-5-oxocyclopent-1-en-1-yl)-C-hydroxycarbonimidoyl)hexa-1,3,5-trien-1-yl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyldeca-2,4-dienimidate
- TWWQHCKLTXDWBD-MVTGTTCWSA-N
- GLXC-15432
- G13970
- N-((1S,5S,6R)-5-Hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino)-7-oxo-1,3,5-heptatrien-1-yl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2E,4E,6R-trimethyl,2,4-decadienamide
- (2E,4E,6S)-N-((1S,5R,6R)-5-Hydroxy-5-((1E,3E,5E)-6-((2-hydroxy-5-oxocyclopent-1-en-1-yl)-C-hydroxycarbonimidoyl)hexa-1,3,5-trien-1-yl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyldeca-2,4-dienimidate
- (2E,4E,6R)-N-((1S,5S,6R)-5-hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxo-cyclopenten-1-yl)amino)-7-oxo-hepta-1,3,5-trienyl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyl-deca-2,4-dienamide
- (2E,4E,6R)-N-[(1S,5S,6R)-5-hydroxy-5-{(1E,3E,5E)-7-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)amino]-7-oxohepta-1,3,5-trien-1-yl}-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyldeca-2,4-dienamide
- (2E,4E,6R)-N-[(1S,5S,6R)-5-Hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyl-2,4-decadienamide
- (2E,4E,6R)-N-((1S,5S,6R)-5-hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxocyclopent-1-en-1-yl)amino)-7-oxohepta-1,3,5-trien-1-yl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyldeca-2,4-dienamide
- N-[(1S,5S,6R)-5-Hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino]-7-oxo-1,3,5-heptatrien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2E,4E,6R-trimethyl,2,4-decadienamide
- (2E,4E,6R)-N-((1S,5S,6R)-5-hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxocyclopenten-1-yl)amino)-7-oxohepta-1,3,5-trienyl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyldeca-2,4-dienamide
- (2E,4E,6R)-N-((1S,5S,6R)-5-Hydroxy-5-((1E,3E,5E)-7-((2-hydroxy-5-oxo-1-cyclopenten-1-yl)amino)-7-oxo-1,3,5-heptatrien-1-yl)-2-oxo-7-oxabicyclo(4.1.0)hept-3-en-3-yl)-2,4,6-trimethyl-2,4-decadienamide
- DA-55226
- (2E,4E,6S)-N-[(1S,5R,6R)-5-Hydroxy-5-[(1E,3E,5E)-6-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)-C-hydroxycarbonimidoyl]hexa-1,3,5-trien-1-yl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-2,4,6-trimethyldeca-2,4-dienimidate
- Inchi： 1S/C31H38N2O7/c1-5-6-11-19(2)16-20(3)17-21(4)30(38)32-22-18-31(39,29-28(40-29)27(22)37)15-10-8-7-9-12-25(36)33-26-23(34)13-14-24(26)35/h7-10,12,15-19,28-29,34,39H,5-6,11,13-14H2,1-4H3,(H,32,38)(H,33,36)/b8-7+,12-9+,15-10+,20-16+,21-17+/t19-,28-,29-,31+/m1/s1
- InChI Key： TWWQHCKLTXDWBD-MVTGTTCWSA-N
- SMILES： O1[C@@H]2C(C(=C[C@@](/C=C/C=C/C=C/C(NC3C(CCC=3O)=O)=O)([C@H]12)O)NC(/C(/C)=C/C(/C)=C/[C@H](C)CCCC)=O)=O

Computed Properties

Exact Mass: 550.26800
Monoisotopic Mass: 550.268
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 40
Rotatable Bond Count: 14
Complexity: 1260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 5
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 40
XLogP3: 4.1
Topological Polar Surface Area: 145

Experimental Properties

Color/Form: Not determined
Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 863.6 °C at 760 mmHg
Flash Point: 476.1 °C
Refractive Index: 1.604
Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
PSA: 145.33000
LogP: 4.48570
Solubility: Not determined

Manumycin A Security Information

WGK Germany：3
Storage Condition：(BD768259)

Manumycin A Pricemore >>

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MedChemExpress	HY-N6796-5mg	Manumycin A	52665-74-4	≥99.0%	5mg	￥10500	2023-06-13
Fluorochem	M02091-5mg	Manumycin A, Streptomyces parvulus	52665-74-4	>96%	5mg	￡505.00	2022-02-28
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